Cas no 370876-76-9 (2(5H)-Furanone,4-amino-5-(1-methylethoxy)-)

370876-76-9 structure
Product name:2(5H)-Furanone,4-amino-5-(1-methylethoxy)-
2(5H)-Furanone,4-amino-5-(1-methylethoxy)- Chemical and Physical Properties
Names and Identifiers
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- 2(5H)-Furanone,4-amino-5-(1-methylethoxy)-
- 2(5H)-Furanone, 4-amino-5-(1-methylethoxy)- (9CI)
- 370876-76-9
- 4-Amino-5-isopropoxyfuran-2(5H)-one
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- Inchi: InChI=1S/C7H11NO3/c1-4(2)10-7-5(8)3-6(9)11-7/h3-4,7H,8H2,1-2H3
- InChI Key: JIDORMLBEFAQRC-UHFFFAOYSA-N
- SMILES: CC(OC1OC(=O)C=C1N)C
Computed Properties
- Exact Mass: 157.07393
- Monoisotopic Mass: 157.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.6A^2
- XLogP3: 0
Experimental Properties
- PSA: 61.55
2(5H)-Furanone,4-amino-5-(1-methylethoxy)- Related Literature
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Abhishek Lahiri,Natalia Borisenko,Andriy Borodin,Mark Olschewski,Frank Endres Phys. Chem. Chem. Phys., 2016,18, 5630-5637
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Iqbal Ahmad,Mohammad Hassan Baig,Mohammad Shavez Khan,Mohd Shahnawaz Khan,Iftekhar Hassan,Nasser Abdulatif Al-Shabib RSC Adv., 2016,6, 27952-27962
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Y. Zhao,F. Schwemmer,S. Zehnle Lab Chip, 2015,15, 4133-4137
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Yi Cai,Sonal Kumar,Rodney Chua,Vivek Verma,Du Yuan,Zongkui Kou,Hao Ren,Hemal Arora J. Mater. Chem. A, 2020,8, 12716-12722
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Soumyadeep Sinha,Shaibal K. Sarkar RSC Adv., 2014,4, 47177-47183
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